molecular formula C16H17NO3 B268542 N-[3-(2-methoxyethoxy)phenyl]benzamide

N-[3-(2-methoxyethoxy)phenyl]benzamide

Cat. No. B268542
M. Wt: 271.31 g/mol
InChI Key: UJNLSERFGRLUEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(2-methoxyethoxy)phenyl]benzamide, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent effects on the CB1 receptor. This compound was first synthesized in 2014 by a group of researchers at Pfizer, and has since been used extensively in scientific research.

Mechanism of Action

N-[3-(2-methoxyethoxy)phenyl]benzamide-FUBINACA acts as a potent agonist of the CB1 receptor, which is widely distributed throughout the body and is involved in a variety of physiological processes. When N-[3-(2-methoxyethoxy)phenyl]benzamide-FUBINACA binds to the CB1 receptor, it triggers a cascade of biochemical and physiological events that ultimately lead to its effects on the body.
Biochemical and Physiological Effects:
The effects of N-[3-(2-methoxyethoxy)phenyl]benzamide-FUBINACA on the body are wide-ranging and include changes in heart rate, blood pressure, body temperature, and respiration. This compound has also been shown to have potent analgesic effects and can induce a state of euphoria in some individuals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(2-methoxyethoxy)phenyl]benzamide-FUBINACA in scientific research is its potent effects on the CB1 receptor, which can be used to study the receptor's function in detail. However, the use of this compound in laboratory experiments is limited by its potential for toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research involving N-[3-(2-methoxyethoxy)phenyl]benzamide-FUBINACA, including studies of its effects on different tissues and organs, investigations of its potential therapeutic uses, and studies of its interactions with other drugs and compounds. Additionally, further research is needed to better understand the mechanisms underlying its effects on the body and to develop safer and more effective synthetic cannabinoids for scientific research.

Synthesis Methods

The synthesis of N-[3-(2-methoxyethoxy)phenyl]benzamide-FUBINACA involves several steps, including the reaction of 4-(aminomethyl)-1-(4-fluorobenzyl)-1H-indazole with 3-(2-methoxyethoxy)benzoyl chloride. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]benzamide-FUBINACA has been used extensively in scientific research as a tool for studying the CB1 receptor and its effects on the body. This compound has been shown to have potent agonist effects on the CB1 receptor, leading to a variety of physiological and biochemical effects.

properties

Product Name

N-[3-(2-methoxyethoxy)phenyl]benzamide

Molecular Formula

C16H17NO3

Molecular Weight

271.31 g/mol

IUPAC Name

N-[3-(2-methoxyethoxy)phenyl]benzamide

InChI

InChI=1S/C16H17NO3/c1-19-10-11-20-15-9-5-8-14(12-15)17-16(18)13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,17,18)

InChI Key

UJNLSERFGRLUEM-UHFFFAOYSA-N

SMILES

COCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2

Canonical SMILES

COCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.